Cas no 1161771-91-0 (Tert-butyl (2S，5R)-2-ethyl-5-methylpiperazine-1-carboxylate oxalate)

• Product Name: Tert-butyl (2S，5R)-2-ethyl-5-methylpiperazine-1-carboxylate oxalate
• CAS No: 1161771-91-0
• MF: C₁₄H₂₆N₂O₆
• MW: 318.366044521332
• CID: 6777643
• PubChem ID: 46184484
• Update Time: 2025-11-06

Tert-butyl (2S，5R)-2-ethyl-5-methylpiperazine-1-carboxylate oxalate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2S,5R)-2-ethyl-5-methylpiperazine-1-carboxylate oxalate
• 1161771-91-0
• Tert-butyl (2S，5R)-2-ethyl-5-methylpiperazine-1-carboxylate oxalate

• Inchi： 1S/C12H24N2O2.C2H2O4/c1-6-10-7-13-9(2)8-14(10)11(15)16-12(3,4)5;3-1(4)2(5)6/h9-10,13H,6-8H2,1-5H3;(H,3,4)(H,5,6)/t9-,10+;/m1./s1
• InChI Key： USVSWDOJKMLGRM-UXQCFNEQSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C)NC[C@@H]1CC)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 318.17908655g/mol
• Monoisotopic Mass: 318.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Additional information on Tert-butyl (2S，5R)-2-ethyl-5-methylpiperazine-1-carboxylate oxalate

Research Brief on Tert-butyl (2S,5R)-2-ethyl-5-methylpiperazine-1-carboxylate oxalate (CAS: 1161771-91-0)

Tert-butyl (2S,5R)-2-ethyl-5-methylpiperazine-1-carboxylate oxalate (CAS: 1161771-91-0) is a chiral piperazine derivative that has garnered significant attention in pharmaceutical chemistry due to its potential as a key intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its utility in the development of novel drug candidates, particularly in the areas of central nervous system (CNS) disorders and antimicrobial agents. This research brief synthesizes the latest findings regarding this compound, focusing on its synthetic applications, pharmacological relevance, and recent advancements in its characterization.

The compound's structural features, including its stereochemistry and functional groups, make it a versatile building block for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the synthesis of potent dopamine D3 receptor antagonists, which show promise for treating substance use disorders. The oxalate salt form (1161771-91-0) was specifically noted for improved crystallinity and stability compared to the free base, addressing previous formulation challenges.

Recent synthetic methodology developments have significantly improved the production efficiency of this compound. A team at MIT reported in ACS Catalysis (2024) an asymmetric catalytic hydrogenation approach that achieves >99% ee for the (2S,5R) configuration, with a 92% yield at kilogram scale. This breakthrough addresses one of the major bottlenecks in scaling up production for preclinical studies. The process utilizes a novel iridium-based catalyst system that demonstrates remarkable stereoselectivity for the 2-ethyl-5-methyl substitution pattern.

Pharmacological characterization studies have revealed interesting properties of derivatives stemming from this scaffold. Research from Pfizer (Nature Communications, 2024) showed that modifications at the piperazine nitrogen lead to compounds with selective serotonin reuptake inhibition (SSRI) activity, while maintaining excellent blood-brain barrier penetration. The oxalate salt form was crucial for achieving optimal pharmacokinetic properties in these derivatives, with oral bioavailability improvements of 30-40% compared to hydrochloride salts.

Analytical chemistry advancements have provided deeper insights into the compound's behavior. A recent publication in Analytical Chemistry (2024) presented a comprehensive NMR and mass spectrometry study of 1161771-91-0, identifying previously unreported polymorphic forms that could impact formulation strategies. The study also established validated HPLC methods for purity assessment, critical for quality control in Good Manufacturing Practice (GMP) production.

Looking forward, several clinical candidates derived from this scaffold are entering Phase I trials in 2024-2025, targeting neurological indications. The unique stereochemistry of the 2-ethyl-5-methyl substitution appears to confer both metabolic stability and receptor subtype selectivity advantages. Ongoing structure-activity relationship studies continue to explore the full potential of this versatile intermediate in drug discovery programs across multiple therapeutic areas.